1-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine-1-carbonyl}imidazolidin-2-one

• IUPAC Name: 1-[4-(1-methylimidazol-2-yl)sulfonylpiperidine-1-carbonyl]imidazolidin-2-one
• InChI: InChI=1S/C13H19N5O4S/c1-16-8-4-15-12(16)23(21,22)10-2-6-17(7-3-10)13(20)18-9-5-14-11(18)19/h4,8,10H,2-3,5-7,9H2,1H3,(H,14,19)
• InChI Key: QXEKQAHHYGNYKR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CCN(CC2)C(=O)N3CCNC3=O
• Molecular Formula: C13H19N5O4S
• Molecular Weight: 341.39 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is a key component of many important biological molecules, including histidine and various nucleosides.

Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazole derivatives can be synthesized through various methods. One common method is the acid-catalyzed methylation of imidazole by methanol. Another involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazole and piperidine rings. The imidazole ring, in particular, is known to participate in a variety of chemical reactions due to the presence of two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, imidazole derivatives are typically soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, many imidazole derivatives are known to have antimicrobial, anti-inflammatory, and antitumor activities.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis methods, as well as investigation into its potential biological activities and applications.